molecular formula C20H15FN2O4S B2946496 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922136-07-0

4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Cat. No. B2946496
CAS RN: 922136-07-0
M. Wt: 398.41
InChI Key: PMAWQEJQRBDRKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, is a derivative of dibenzo[b,f][1,4]oxazepine . It has a molecular formula of C20H15FN2O4S, an average mass of 398.408 Da, and a mono-isotopic mass of 398.073669 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 130-132°C, a predicted boiling point of 528.2±50.0 °C, a density of 1.39 g/cm3, and a pKa of 4.24±0.10 (Predicted) . It is soluble in methanol .

Scientific Research Applications

Enzyme Inhibition and Selectivity

A study by Hashimoto et al. (2002) on sulfonamide derivatives, including compounds structurally related to 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, showed that the introduction of a fluorine atom can significantly increase COX-1/COX-2 selectivity for cyclooxygenase inhibitors. This enhancement in selectivity has implications for developing anti-inflammatory drugs with reduced side effects (Hashimoto et al., 2002).

Anticancer Activity

Research conducted by Hutchinson et al. (2001) explored the synthesis and biological properties of fluorinated benzothiazole derivatives. These compounds exhibited potent cytotoxicity in vitro against specific cancer cell lines, suggesting a potential pathway for developing new anticancer therapies (Hutchinson et al., 2001).

Environmental Presence and Extraction Techniques

Speltini et al. (2016) developed a novel method for extracting and determining the presence of various benzothiazole and benzenesulfonamide compounds, including those structurally similar to 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, in soil samples. This research highlights the environmental occurrence of these compounds and advances in analytical methods for their detection (Speltini et al., 2016).

Novel Synthetic Approaches

Ouyang et al. (1999) reported on the efficient synthesis of dibenz[b,f]oxazepin-11(10H)-ones, which are structurally related to the compound , using SNAr methodology. This work provides insights into novel synthetic pathways for creating complex molecules with potential biological activities (Ouyang et al., 1999).

Therapeutic Applications and Mechanisms

Tsai et al. (2016) synthesized novel aminothiazole-paeonol derivatives showing significant anticancer activity, indicating the therapeutic potential of sulfonamide-based compounds in treating various cancers (Tsai et al., 2016).

properties

IUPAC Name

4-fluoro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15FN2O4S/c1-23-17-4-2-3-5-19(17)27-18-11-8-14(12-16(18)20(23)24)22-28(25,26)15-9-6-13(21)7-10-15/h2-12,22H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMAWQEJQRBDRKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.